Cas no 499187-53-0 (Pyridine, 2-ethynyl-5-methyl-, 1-oxide (9CI))

• Product Name: Pyridine, 2-ethynyl-5-methyl-, 1-oxide (9CI)
• CAS No: 499187-53-0
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 825975
• Update Time: 2026-04-29

Pyridine, 2-ethynyl-5-methyl-, 1-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-ethynyl-5-methyl-, 1-oxide (9CI)
• 2-ETHYNYL-5-METHYLPYRIDINE 1-OXIDE
• 2-ethynyl-5-methyl-1-oxidopyridin-1-ium
• 2-ethynyl-5-methyl-1-oxidanidyl-pyridin-1-ium

• Inchi： InChI=1S/C8H7NO/c1-3-8-5-4-7(2)6-9(8)10/h1,4-6H,2H3
• InChI Key： QHKMSCJGDWVNQX-UHFFFAOYSA-N
• SMILES： C#CC1=[N+](C=C(C)C=C1)[O-]

Computed Properties

• Exact Mass: 133.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 25.46000
• LogP: 1.40480